Cas no 2227820-33-7 ((1S)-3-amino-1-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol)

• Product Name: (1S)-3-amino-1-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol
• CAS No: 2227820-33-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5959994
• PubChem ID: 165667244
• Update Time: 2025-08-03

(1S)-3-amino-1-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol
• EN300-1771159
• 2227820-33-7
• (1S)-3-amino-1-[6-(propan-2-yloxy)pyridin-2-yl]propan-1-ol

• Inchi： 1S/C11H18N2O2/c1-8(2)15-11-5-3-4-9(13-11)10(14)6-7-12/h3-5,8,10,14H,6-7,12H2,1-2H3/t10-/m0/s1
• InChI Key： UIEOXPNMGSXHMI-JTQLQIEISA-N
• SMILES： O(C1=CC=CC([C@H](CCN)O)=N1)C(C)C

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.4Ų

Additional information on (1S)-3-amino-1-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol

The Comprehensive Overview of (1S)-3-amino-1-(6-(propan-2-yloxy)pyridin-2-yl)propan-1-ol

(1S)-3-amino-1-(6-(propan-2-yloxy)pyridin-2-yl)propan-1-ol, also known by its CAS number 2227820-33-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group, a pyridine ring, and a propanol moiety. The stereochemistry at the (1S) position adds another layer of complexity, making it a valuable subject for both synthetic and analytical studies.

The synthesis of (1S)-3-amino... has been explored through various methodologies, with recent advancements focusing on enantioselective approaches to achieve high optical purity. Researchers have employed asymmetric catalysis, particularly using chiral catalysts such as proline derivatives, to facilitate the formation of the (1S) stereocenter. These methods not only enhance the efficiency of the synthesis but also align with the growing demand for sustainable and environmentally friendly chemical processes.

In terms of applications, (1S)-3-amino... has shown promise in medicinal chemistry as a potential lead compound for drug development. Its structure suggests potential interactions with various biological targets, including enzymes and receptors. Recent studies have highlighted its ability to modulate key signaling pathways involved in neurodegenerative diseases, making it a candidate for further exploration in preclinical models.

The pharmacokinetic properties of (1S)-3-amino... have also been investigated, revealing favorable absorption and distribution profiles. This makes it a strong candidate for oral administration, which is a critical factor in drug delivery systems. Additionally, preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic concentrations, further supporting its potential as a drug candidate.

From a structural perspective, the presence of the pyridine ring introduces aromaticity and potential sites for further functionalization. This feature has led researchers to explore its use as a building block in more complex molecular architectures. For instance, recent work has demonstrated the successful incorporation of this compound into larger frameworks designed for targeting specific cellular compartments.

In conclusion, (1S)-3-amino... represents a multifaceted compound with applications spanning synthetic chemistry, pharmacology, and materials science. Its unique structure and stereochemistry make it an invaluable tool for advancing our understanding of molecular interactions and designing novel therapeutic agents.